4-(5-Bromo-2-fluorobenzyl)morpholine
Overview
Description
4-(5-Bromo-2-fluorobenzyl)morpholine is a useful research compound. Its molecular formula is C11H13BrFNO and its molecular weight is 274.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methods and Intermediates
Research has demonstrated the importance of halogenated compounds, such as 2-Fluoro-4-bromobiphenyl, as key intermediates in the synthesis of various pharmaceutical agents. The development of practical methods for the synthesis of these intermediates is crucial for manufacturing anti-inflammatory and analgesic materials, highlighting the broader applicability of halogenated molecules in drug development processes (Qiu et al., 2009).
Pharmacological Interest of Morpholine Derivatives
Morpholine derivatives, due to their unique structural features, have been extensively explored for their broad spectrum of pharmacological activities. The morpholine ring, present in various compounds, has been developed for diverse pharmacological activities. This review of morpholine and its derivatives underscores the molecule's significance in designing novel therapeutic agents with a range of biological activities, demonstrating the potential for future drug development and synthesis of novel morpholine-based compounds (Asif & Imran, 2019).
Antioxidant Activity and Analytical Methods
The exploration of antioxidants and their mechanisms is pivotal in various scientific domains, from food engineering to pharmaceuticals. Understanding the antioxidant activity of compounds, including those related to morpholine derivatives, is crucial. Analytical methods for determining antioxidant capacity, such as ORAC, HORAC, TRAP, TOSC, CUPRAC, FRAP, and electrochemical (bio)sensors, offer insights into the kinetics and efficacy of antioxidants. This research is essential for assessing the potential of new compounds, including morpholine derivatives, in combating oxidative stress-related diseases (Munteanu & Apetrei, 2021).
Applications in Molecular Imaging
The role of molecular and functional imaging in understanding the action of psychedelic drugs, including those related to morpholine derivatives, is noteworthy. Imaging studies, such as PET and SPECT, provide valuable insights into the distribution and effects of these compounds in the brain, furthering our understanding of their potential therapeutic applications and pharmacodynamics. This research opens up new avenues for utilizing morpholine derivatives in the development of diagnostic and therapeutic tools in neurology and psychiatry (Cumming et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
4-[(5-bromo-2-fluorophenyl)methyl]morpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFNO/c12-10-1-2-11(13)9(7-10)8-14-3-5-15-6-4-14/h1-2,7H,3-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHWHXDWETOZZBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=C(C=CC(=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.